N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-ethyl-2-(4-ethyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C13H20N2O3S/c1-4-11-6-8-12(9-7-11)15(19(3,17)18)10-13(16)14-5-2/h6-9H,4-5,10H2,1-3H3,(H,14,16)
• InChI Key: UOJLNSXVISAFOS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CC(=O)NCC)S(=O)(=O)C
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as S-ethyl-N-phenylisothiourea (EPTU), is a chemical compound that has been used extensively in scientific research applications. It is a potent inhibitor of the enzyme phenylalanine hydroxylase (PAH), which is involved in the conversion of phenylalanine to tyrosine. EPTU has been used to study the role of PAH in various physiological and biochemical processes.

Mechanism of Action

N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide works by binding to the active site of PAH, thereby inhibiting its activity. This leads to a decrease in the conversion of phenylalanine to tyrosine, which can have a variety of downstream effects on physiological and biochemical processes.
Biochemical and Physiological Effects:
N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease the levels of tyrosine and dopamine in the brain, which can have implications for neurotransmitter synthesis and function. It has also been shown to decrease the levels of nitric oxide, which can have implications for cardiovascular function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide in lab experiments is its specificity for PAH. This allows researchers to study the effects of PAH inhibition on various physiological and biochemical processes without the confounding effects of other enzymes. However, one limitation of using N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide is its potential toxicity. N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to have toxic effects on the liver and kidneys at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide. One area of interest is the role of PAH in brain development and function. N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to have effects on neurotransmitter synthesis and function, which may have implications for neurological disorders such as autism and schizophrenia. Another area of interest is the development of new PAH inhibitors with improved specificity and reduced toxicity. Finally, N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide may have potential therapeutic applications in the treatment of certain diseases, such as phenylketonuria, which is caused by a deficiency in PAH activity.

Scientific Research Applications

N~1~-ethyl-N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been widely used in scientific research to study the role of PAH in various physiological and biochemical processes. It has been used to investigate the regulation of PAH expression, the role of PAH in neurotransmitter synthesis, and the effects of PAH deficiency on brain development.